2-(Bromomethyl)-[1,2,4]triazolo[1,5-a]pyridine

• CAS No.: 71139-95-2
• Molecular Formula: C7H6BrN3
• Molecular Weight: 212.05 g/mol
• IUPAC Name: 2-(bromomethyl)-[1,2,4]triazolo[1,5-a]pyridine
• InChI: InChI=1S/C7H6BrN3/c8-5-6-9-7-3-1-2-4-11(7)10-6/h1-4H,5H2
• InChI Key: UQTJTBVRQDADGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=NN2C=C1)CBr

Description

2-(Bromomethyl)-[1,2,4]triazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C7H6BrN3 and its molecular weight is 212.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a brown suspension of [1,2,4]triazolo[1,5-a]pyridin-2-ylmethanol (870 mg, 5.83 mmol) and triphenylphosphine polymer bound (2.94 g, 8.75 mmol) in dichloromethane (18 mL) was slowly added carbon tetrabromide (2.9 g, 8.75 mmol) at 0-5° C. The ice bath was removed after 5 min and the reaction mixture was stirred at RT overnight. The solvent was evaporated, the brown residue was suspended in ethyl acetate (100 mL) and the organic phase was washed with water (3×50 mL) and brine (1×50 mL). The aqueous layers were back-extracted with ethyl acetate (1×100 mL) and the combined organic layer was dried over MgSO4 and concentrated in vacuo to give the product as colorless waxy solid (1.35 g with 90% purity, 5.7 mmol, 98.2%) which was used without further purification for the next step.